Cas no 477195-78-1 ((Z)-N-(naphthalen-1-yl)-4-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (Z)-N-(naphthalen-1-yl)-4-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477195-78-1
• MF: C₂₁H₁₃N₅O₂S
• MW: 399.425222158432
• CID: 5994894
• PubChem ID: 9651024
• Update Time: 2025-10-29

(Z)-N-(naphthalen-1-yl)-4-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(naphthalen-1-yl)-4-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• (Z)-N'-(naphthalen-1-yl)-4-(3-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide
• F0760-2877
• 477195-78-1
• AKOS024599330
• (2Z)-N-(naphthalen-1-ylamino)-4-(3-nitrophenyl)-1,3-thiazole-2-carboximidoyl cyanide

• Inchi： 1S/C21H13N5O2S/c22-12-19(25-24-18-10-4-6-14-5-1-2-9-17(14)18)21-23-20(13-29-21)15-7-3-8-16(11-15)26(27)28/h1-11,13,24H/b25-19-
• InChI Key： UHNPOQIHSJHIOB-PLRJNAJWSA-N
• SMILES： S1C=C(C2C=CC=C(C=2)[N+](=O)[O-])N=C1/C(/C#N)=N\NC1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 399.07899585g/mol
• Monoisotopic Mass: 399.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 135Ų

Additional information on (Z)-N-(naphthalen-1-yl)-4-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

Research Brief on (Z)-N-(naphthalen-1-yl)-4-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS: 477195-78-1)

The compound (Z)-N-(naphthalen-1-yl)-4-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS: 477195-78-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this thiazole-based compound as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The presence of the nitrophenyl and naphthyl groups in its structure contributes to its ability to interact with hydrophobic pockets in target proteins, enhancing its binding affinity and selectivity. Computational docking studies have further elucidated its binding modes, providing a foundation for structure-activity relationship (SAR) optimization.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in inflammation and cancer progression. Notably, its low cytotoxicity profile in normal cell lines suggests a favorable therapeutic window, making it a promising candidate for further preclinical development. However, challenges related to its pharmacokinetic properties, such as solubility and metabolic stability, remain to be addressed.

Ongoing research is exploring derivatization strategies to improve the compound's drug-like properties while retaining its biological activity. Collaborative efforts between academic and industrial researchers are also underway to advance this compound into clinical trials, particularly for indications such as rheumatoid arthritis and certain solid tumors. The integration of high-throughput screening and AI-driven drug design is expected to accelerate these efforts.

In conclusion, (Z)-N-(naphthalen-1-yl)-4-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide represents a compelling case study in the rational design of small-molecule therapeutics. Its multifaceted biological activities and structural versatility underscore its potential as a lead compound in drug discovery. Future studies should prioritize addressing its pharmacokinetic limitations and expanding its therapeutic applications through targeted modifications.